Cas no 116538-97-7 ([1]Benzothieno[2,3-b]pyridine-3-carbonitrile)

• Product Name: [1]Benzothieno[2,3-b]pyridine-3-carbonitrile
• CAS No: 116538-97-7
• MF: C₁₂H₆N₂S
• MW: 210.254440784454
• CID: 3649893
• PubChem ID: 13939474
• Update Time: 2025-04-22

[1]Benzothieno[2,3-b]pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• [1]Benzothieno[2,3-b]pyridine-3-carbonitrile
• 116538-97-7
• DTXSID901259130
• Benzo[4,5]thieno[2,3-b]pyridine-3-carbonitrile

• Inchi： 1S/C12H6N2S/c13-6-8-5-10-9-3-1-2-4-11(9)15-12(10)14-7-8/h1-5,7H
• InChI Key： UQCBEUJQAVLYSX-UHFFFAOYSA-N
• SMILES： S1C2C(=CC(C#N)=CN=2)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 210.02516937Da
• Monoisotopic Mass: 210.02516937Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 64.9Ų